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Compound of Interest

Compound Name: 3-Methyl-4-nitrobenzoic acid

Cat. No.: B051838

For Immediate Use by Laboratory Professionals

This document provides critical safety and handling information for 3-Methyl-4-nitrobenzoic
acid, a compound that requires careful management in a laboratory setting. Adherence to
these guidelines is essential for ensuring the safety of all personnel and the integrity of
research.

Hazard Identification and Personal Protective
Equipment (PPE)

3-Methyl-4-nitrobenzoic acid is classified as a hazardous substance. It is known to cause
skin and eye irritation, and may lead to respiratory irritation.[1][2][3] It is also harmful if
swallowed, inhaled, or if it comes into contact with skin.[3]

Table 1: Hazard Classifications
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Hazard Class Category
Acute Toxicity, Oral Category 4
Acute Toxicity, Dermal Category 4
Acute Toxicity, Inhalation Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye lIrritation Category 2

Specific target organ toxicity — single exposure Category 3

Table 2: Recommended Personal Protective Equipment (PPE)

Protection Type

Specification

Rationale

Eye and Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).

[2]

Protects against dust particles

and splashes.

Skin Protection

Impervious and fire/flame
resistant clothing.[2] Nitrile

rubber gloves.

Prevents skin contact and

irritation.[3]

Respiratory Protection

NIOSH-approved half-face
respirator with an organic
vapor/acid gas cartridge and a
dust/mist filter.[1][4] A full-face
respirator may be necessary if
exposure limits are exceeded

or irritation is experienced.[2]

Protects against inhalation of

harmful dust.

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for minimizing risks associated with

3-Methyl-4-nitrobenzoic acid.
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Handling and Storage:

e Handling: Avoid all contact with skin and eyes and refrain from breathing in the dust.[3]
Ensure the product is handled in a well-ventilated area, preferably within a chemical fume
hood.[2][3][5] Do not eat, drink, or smoke when using this product.[3]

e Storage: Store in a cool, dry, and well-ventilated location.[3][5] The container should be kept
tightly closed.[2][3][5]

Emergency First Aid:

If Inhaled: Move the individual to fresh air. If breathing is difficult, provide artificial respiration
and seek medical attention.[2][3][5]

¢ In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.
[3][5] Contaminated clothing should be removed and washed before reuse.[2]

e In Case of Eye Contact: Rinse the eyes cautiously with water for several minutes.[2][5] If
contact lenses are present, remove them if it is safe to do so and continue rinsing.[2]

If Swallowed: Rinse the mouth with water and seek immediate medical advice.[3][5]
Spill and Disposal Procedures:

e Minor Spills: Spills should be cleaned up immediately.[6] Use dry clean-up methods to avoid
generating dust.[6] The spilled material should be collected in a clean, dry, and sealable
container for disposal.[6]

e Major Spills: In the event of a major spill, the area should be cleared of all personnel.[6]
Emergency services should be notified.[6]

» Disposal: Dispose of the contents and container at an approved waste disposal facility, in
accordance with all applicable local, state, and federal regulations.[2][3]

Workflow for Handling 3-Methyl-4-nitrobenzoic Acid

The following diagram outlines the necessary steps for safely handling 3-Methyl-4-
nitrobenzoic acid from receipt to disposal.
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Safe Handling Workflow for 3-Methyl-4-nitrobenzoic Acid
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Caption: This diagram illustrates the procedural flow for the safe handling of 3-Methyl-4-
nitrobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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